Cas no 13735-12-1 (6-Chlorothiochroman-4-one)

• Product Name: 6-Chlorothiochroman-4-one
• CAS No: 13735-12-1
• Molecular Formula: C₉H₇ClOS
• Molecular Weight: 198.669280290604
• MDL: MFCD00052997
• CID: 87118
• PubChem ID: 248065

6-Chlorothiochroman-4-one Properties

Names and Identifiers

• 6-Chlorothiochroman-4-one
• 6-Chloro-3,4-dihydro-2H-1-benzothiin-4-one
• 6-chloro-2,3-dihydrothiochromen-4-one
• 6-chloro-2,3-dihydro-4H-1-benzothiopyran-4-one
• 6-chloro-2,3-dihydro-4H-thiochromen-4-one
• 6-chloro-2H,3H-benzo[e]thiin-4-one
• 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
• 6-chlorothiochromanone
• 6-Chlor-thiochroman-4-on
• BUTTPARK 35\07-31
• CHEMBL4241500
• 6-Chlorothiochroman-4-one, 97%
• A18181
• Z149094956
• EN300-23494
• SCHEMBL69544
• CS-0204754
• Maybridge1_007431
• NSC-64354
• DTXSID30289801
• AE-473/30516046
• AKOS001200513
• 6-Chloro-thiochroman-4-one
• 6-chloranyl-2,3-dihydrothiochromen-4-one
• 13735-12-1
• F7B
• J-007009
• FT-0621095
• BDBM50463159
• HMS562J17
• NCIOpen2_000294
• NSC64354
• MFCD00052997
• 6-chloro-2,3-dihydro-1-benzothiopyran-4-one

• MDL： MFCD00052997
• InChIKey： OKHUUKHZUNKSQA-UHFFFAOYSA-N
• Inchi： 1S/C9H7ClOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H2
• SMILES： ClC1C=CC2=C(C=1)C(CCS2)=O
• BRN： 124621

Computed Properties

• Exact Mass: 197.99100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 197.991
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• LogP: 3.01850
• PSA: 42.37000
• Refractive Index: 1.634
• Boiling Point: 342.7±42.0 °C at 760 mmHg
• Melting Point: 67-71 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 161.1±27.9 °C
• Density: 1.4±0.1 g/cm3

6-Chlorothiochroman-4-one Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 43
• Signal Word：Warning

6-Chlorothiochroman-4-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes